Cas no 1804226-75-2 (3-Bromo-4-hydrazinylbenzyl bromide)

• Product Name: 3-Bromo-4-hydrazinylbenzyl bromide
• CAS No: 1804226-75-2
• MF: C₇H₈Br₂N₂
• MW: 279.959819793701
• CID: 4792512
• Update Time: 2025-06-14

3-Bromo-4-hydrazinylbenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-hydrazinylbenzyl bromide

• Inchi： 1S/C7H8Br2N2/c8-4-5-1-2-7(11-10)6(9)3-5/h1-3,11H,4,10H2
• InChI Key： FOMLMMNGAYJPDJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(CBr)C=CC=1NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• XLogP3: 2.4
• Topological Polar Surface Area: 38

Additional information on 3-Bromo-4-hydrazinylbenzyl bromide

Comprehensive Overview of 3-Bromo-4-hydrazinylbenzyl bromide (CAS No. 1804226-75-2): Properties, Applications, and Research Insights

The compound 3-Bromo-4-hydrazinylbenzyl bromide (CAS No. 1804226-75-2) is a specialized brominated aromatic hydrazine derivative that has garnered significant attention in synthetic organic chemistry and pharmaceutical research. Its unique molecular structure, featuring both a bromo substituent and a hydrazinyl functional group, makes it a versatile intermediate for designing complex molecules. Researchers frequently explore its reactivity in cross-coupling reactions, heterocycle synthesis, and as a precursor for bioconjugation probes.

In recent years, the demand for high-purity brominated intermediates like 3-Bromo-4-hydrazinylbenzyl bromide has surged due to their role in developing targeted therapeutics and diagnostic agents. This aligns with the growing interest in precision medicine and small-molecule drug discovery, topics frequently searched in academic and industrial databases. The compound’s dual-functional reactivity (bromine for electrophilic substitutions and hydrazine for nucleophilic additions) positions it as a valuable tool for structure-activity relationship (SAR) studies.

From a synthetic perspective, CAS 1804226-75-2 is often employed in palladium-catalyzed reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, to construct biaryl scaffolds prevalent in agrochemicals and pharmaceuticals. Its benzyl bromide moiety also facilitates alkylation reactions, enabling modifications of nucleobases or peptides—a hotspot in proteolysis-targeting chimera (PROTAC) research. These applications resonate with trending searches like "how to optimize bromo-hydrazine reactivity" or "benzyl bromide derivatives in drug design."

Analytical characterization of 3-Bromo-4-hydrazinylbenzyl bromide typically involves NMR spectroscopy (notably ¹H and ¹³C), mass spectrometry, and HPLC purity assays. Stability studies highlight its sensitivity to moisture, necessitating storage under inert conditions—an aspect critical for laboratories focusing on reproducible synthetic protocols. This aligns with frequently asked questions such as "best practices for handling air-sensitive bromo compounds" in online forums.

Beyond pharmaceuticals, this compound finds niche applications in materials science, particularly in synthesizing conductive polymers and photoactive dyes. Its electron-withdrawing bromine and electron-donating hydrazine groups enable fine-tuning of HOMO-LUMO gaps, a key parameter in organic electronics research. Such interdisciplinary relevance addresses search trends like "aromatic hydrazines in OLED development."

In conclusion, 3-Bromo-4-hydrazinylbenzyl bromide (CAS 1804226-75-2) exemplifies the convergence of structural versatility and functional diversity in modern chemistry. Its applications span from medicinal chemistry to advanced materials, reflecting broader scientific priorities such as sustainable synthesis and molecular innovation. As research continues to explore its potential, this compound remains a focal point for answering complex questions in molecular design.